![molecular formula C16H25Cl3N2O B4399575 1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride](/img/structure/B4399575.png)
1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride
Overview
Description
1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride, also known as GR127935, is a selective serotonin 5-HT1B/1D receptor antagonist. This compound has been widely studied for its potential therapeutic effects in various neurological and psychiatric disorders.
Mechanism of Action
1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride acts as a selective antagonist of serotonin 5-HT1B/1D receptors, which are involved in the regulation of serotonin release and neurotransmission. By blocking these receptors, this compound can modulate the activity of serotonin in the brain, leading to changes in mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in preclinical studies. It has been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to decrease the release of glutamate in the hippocampus, which may contribute to its antipsychotic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride in lab experiments is its high selectivity for serotonin 5-HT1B/1D receptors, which allows for specific modulation of serotonin activity. However, one limitation is that it may not accurately reflect the complexity of the human brain and its interactions with other neurotransmitters and signaling pathways.
Future Directions
There are several potential future directions for research on 1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride. One area of interest is its potential use in the treatment of migraine, as it has been shown to have a high affinity for 5-HT1B receptors, which are involved in the regulation of pain and vasodilation. Another area of interest is its potential use in combination with other drugs, such as selective serotonin reuptake inhibitors (SSRIs), for the treatment of depression and anxiety. Additionally, further research is needed to better understand the long-term effects of this compound and its potential for tolerance and dependence.
Scientific Research Applications
1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride has been extensively studied for its potential therapeutic effects in various neurological and psychiatric disorders, including migraine, depression, anxiety, and schizophrenia. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies.
properties
IUPAC Name |
1-[3-(2,4-dichloro-3,5-dimethylphenoxy)propyl]-4-methylpiperazine;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24Cl2N2O.ClH/c1-12-11-14(16(18)13(2)15(12)17)21-10-4-5-20-8-6-19(3)7-9-20;/h11H,4-10H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDFAZJAVWVVKDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1Cl)C)Cl)OCCCN2CCN(CC2)C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25Cl3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.